Cas no 1396872-32-4 (N-(2-methyl-1,3-benzothiazol-5-yl)-6-(pyrrolidin-1-yl)pyridazine-3-carboxamide)

• Product Name: N-(2-methyl-1,3-benzothiazol-5-yl)-6-(pyrrolidin-1-yl)pyridazine-3-carboxamide
• CAS No: 1396872-32-4
• MF: C₁₇H₁₇N₅OS
• MW: 339.414781332016
• CID: 6462801
• Update Time: 2025-10-28

N-(2-methyl-1,3-benzothiazol-5-yl)-6-(pyrrolidin-1-yl)pyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methyl-1,3-benzothiazol-5-yl)-6-(pyrrolidin-1-yl)pyridazine-3-carboxamide
• N-(2-methylbenzo[d]thiazol-5-yl)-6-(pyrrolidin-1-yl)pyridazine-3-carboxamide
• 3-Pyridazinecarboxamide, N-(2-methyl-5-benzothiazolyl)-6-(1-pyrrolidinyl)-

• Inchi： 1S/C17H17N5OS/c1-11-18-14-10-12(4-6-15(14)24-11)19-17(23)13-5-7-16(21-20-13)22-8-2-3-9-22/h4-7,10H,2-3,8-9H2,1H3,(H,19,23)
• InChI Key： CYXMFOBBTVRZST-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C3SC(C)=NC3=C2)=O)=NN=C(N2CCCC2)C=C1

Experimental Properties

• Density: 1.400±0.06 g/cm3(Predicted)
• Boiling Point: 537.8±40.0 °C(Predicted)
• pka: 10.46±0.43(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(2-methyl-1,3-benzothiazol-5-yl)-6-(pyrrolidin-1-yl)pyridazine-3-carboxamide

Recent Advances in the Study of N-(2-methyl-1,3-benzothiazol-5-yl)-6-(pyrrolidin-1-yl)pyridazine-3-carboxamide (CAS: 1396872-32-4)

The compound N-(2-methyl-1,3-benzothiazol-5-yl)-6-(pyrrolidin-1-yl)pyridazine-3-carboxamide (CAS: 1396872-32-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

Recent studies have highlighted the role of this compound as a potent kinase inhibitor, particularly targeting specific pathways involved in cancer progression. The structural features of N-(2-methyl-1,3-benzothiazol-5-yl)-6-(pyrrolidin-1-yl)pyridazine-3-carboxamide, including the benzothiazole and pyridazine moieties, contribute to its high affinity and selectivity for certain kinase targets. Computational modeling and in vitro assays have demonstrated its efficacy in inhibiting tumor cell proliferation, making it a promising candidate for further drug development.

One of the key breakthroughs in the study of this compound is its optimization for improved pharmacokinetic properties. Researchers have employed various synthetic strategies to enhance its solubility and bioavailability while maintaining its inhibitory activity. For instance, modifications to the pyrrolidin-1-yl group have been explored to reduce metabolic degradation and improve plasma stability. These advancements are critical for transitioning the compound from preclinical studies to clinical trials.

In addition to its anticancer potential, recent investigations have explored the compound's applicability in treating neurodegenerative diseases. Preliminary data suggest that it may modulate pathways associated with neuroinflammation and oxidative stress, which are key factors in conditions such as Alzheimer's and Parkinson's diseases. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.

The synthesis of N-(2-methyl-1,3-benzothiazol-5-yl)-6-(pyrrolidin-1-yl)pyridazine-3-carboxamide has also been refined to achieve higher yields and purity. Recent publications describe novel catalytic methods and green chemistry approaches that minimize the use of hazardous reagents and reduce environmental impact. These advancements not only facilitate large-scale production but also align with the growing emphasis on sustainable pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as off-target effects, potential toxicity, and resistance mechanisms need to be addressed through comprehensive preclinical and clinical studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and unlock the full therapeutic potential of N-(2-methyl-1,3-benzothiazol-5-yl)-6-(pyrrolidin-1-yl)pyridazine-3-carboxamide.

In conclusion, the compound N-(2-methyl-1,3-benzothiazol-5-yl)-6-(pyrrolidin-1-yl)pyridazine-3-carboxamide (CAS: 1396872-32-4) represents a promising avenue for drug discovery, with applications spanning oncology and neurodegenerative diseases. Continued research and development efforts are expected to yield further insights into its mechanism of action and therapeutic efficacy, paving the way for its eventual clinical use.